Cas no 82129-41-7 (3-Chloro-5-fluoro-2-methoxybenzaldehyde)

• Product Name: 3-Chloro-5-fluoro-2-methoxybenzaldehyde
• CAS No: 82129-41-7
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD06246207
• CID: 3351592
• PubChem ID: 13093560
• Update Time: 2025-11-01

3-Chloro-5-fluoro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-CHLORO-5-FLUORO-2-METHOXY-
• E89945
• DTXSID30517959
• AKOS006344284
• 3-CHLORO-5-FLUORO-2-METHOXYBENZALDEHYDE
• SCHEMBL1748304
• DB-424824
• LUCYVSMQRYCVHN-UHFFFAOYSA-N
• CS-0196366
• 5-Fluoro-2-methoxy-3-chlorobenzaldehyde
• 82129-41-7
• MFCD06246207
• 3-Chloro-5-fluoro-2-methoxybenzaldehyde

• MDL： MFCD06246207
• Inchi： 1S/C8H6ClFO2/c1-12-8-5(4-11)2-6(10)3-7(8)9/h2-4H,1H3
• InChI Key： LUCYVSMQRYCVHN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C=O)=C1OC)F

Computed Properties

• Exact Mass: 188.0040353Da
• Monoisotopic Mass: 188.0040353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-fluoro-2-methoxybenzaldehyde

Introduction to 3-Chloro-5-fluoro-2-methoxybenzaldehyde (CAS No. 82129-41-7)

3-Chloro-5-fluoro-2-methoxybenzaldehyde, with the CAS number 82129-41-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its aromatic ring substituted with a chlorine atom, a fluorine atom, and a methoxy group, along with an aldehyde functional group. These substituents confer specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Chloro-5-fluoro-2-methoxybenzaldehyde is C₈H₆ClFO₂. Its molecular weight is approximately 185.59 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and has a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the realm of medicinal chemistry, 3-Chloro-5-fluoro-2-methoxybenzaldehyde has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of new antiviral agents. The presence of the chlorine and fluorine atoms provides enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for drug efficacy.

Beyond antiviral applications, 3-Chloro-5-fluoro-2-methoxybenzaldehyde has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the synthesis of novel anticancer agents. The methoxy group and aldehyde functionality contribute to the compound's ability to form stable complexes with metal ions, which can be exploited for targeted drug delivery systems. This approach has the potential to enhance the therapeutic index and reduce side effects associated with traditional chemotherapy.

The synthetic versatility of 3-Chloro-5-fluoro-2-methoxybenzaldehyde extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are essential for identifying lead compounds with desired biological activities. The ability to rapidly synthesize and screen large libraries of derivatives based on this core structure has accelerated drug discovery processes. For example, researchers at Pfizer have employed this compound in HTS campaigns to identify potential inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases including neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Chloro-5-fluoro-2-methoxybenzaldehyde has found utility in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a fluorescent probe or sensor molecule. Recent advancements in nanotechnology have also explored the integration of this compound into nanomaterials for enhanced detection and imaging capabilities.

The synthesis of 3-Chloro-5-fluoro-2-methoxybenzaldehyde can be achieved through several routes, each offering different advantages depending on the desired scale and purity requirements. One common method involves the selective chlorination and fluorination of 2-methoxybenzaldehyde followed by appropriate purification steps. Advances in green chemistry have led to more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

Safety considerations are paramount when handling 3-Chloro-5-fluoro-2-methoxybenzaldehyde. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during laboratory operations to prevent skin contact and inhalation. Storage conditions should be controlled to maintain stability and prevent degradation.

In conclusion, 3-Chloro-5-fluoro-2-methoxybenzaldehyde (CAS No. 82129-41-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in the synthesis of bioactive molecules, contributing to advancements in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. As research continues to uncover new applications, this compound is likely to play an increasingly important role in driving innovation and improving human health.